Cas no 1213427-75-8 (1213427-75-8)

• Product Name: 1213427-75-8
• CAS No: 1213427-75-8
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 5593548
• PubChem ID: 53487709
• Update Time: 2023-08-14

1213427-75-8 Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-BROMO-3-FLUORO(2-PYRIDYL))ETHYLAMINE
• 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, (αS)-
• N14394
• SCHEMBL16089012
• 1213427-75-8

• Inchi： 1S/C7H8BrFN2/c1-4(10)7-6(9)2-5(8)3-11-7/h2-4H,10H2,1H3/t4-/m0/s1
• InChI Key： YONGCPHDYMOYJJ-BYPYZUCNSA-N
• SMILES： N[C@H](C1=NC=C(Br)C=C1F)C

Computed Properties

• Exact Mass: 217.98549g/mol
• Monoisotopic Mass: 217.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų